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Compound of Interest

3-(Diethylamino)-2,2-
Compound Name:
dimethylpropan-1-ol

Cat. No.: B041345

An In-depth Technical Guide to 3-
(Diethylamino)-2,2-dimethylpropan-1-ol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data,
physicochemical properties, and key synthetic applications of 3-(Diethylamino)-2,2-
dimethylpropan-1-ol (CAS No: 39067-45-3). This document is intended to serve as a valuable

resource for professionals in research, development, and manufacturing involving this versatile
chemical intermediate.

Chemical Identification and Physical Properties

3-(Diethylamino)-2,2-dimethylpropan-1-ol is a tertiary amino alcohol characterized by a
neopentyl backbone.[1] Its bifunctional nature, containing both a hydroxyl group and a tertiary
amine, makes it a valuable building block in organic synthesis.[1]

Table 1: Chemical Identifiers
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Identifier Value
CAS Number 39067-45-3
Molecular Formula CoH21:NO
IUPAC Name 3-(diethylamino)-2,2-dimethylpropan-1-ol[2]
Synonyms 3-(Diethylamino)-2,2-dimethyl-1-propanol,
DEAMP
Table 2: Physicochemical Properties
Property Value Source(s)
Molecular Weight 159.27 g/mol [2][3]
Appearance Light yellow to yellow liquid [4]
Boiling Point 226.6 °C at 760 mmHg [4]
Density 0.875 g/cm? [3114]
Flash Point 73.9 °C [4]
Storage Temperature 2-8°C [3]

Safety and Hazard Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 3-(Diethylamino)-2,2-dimethylpropan-1-ol is classified as harmful if swallowed and

causes serious eye irritation.[2]

Table 3: GHS Hazard Summary

Hazard Class Category

Hazard Statement

Acute Toxicity, Oral 4

H302: Harmful if swallowed[2]

Serious Eye Damage/Eye
Irritation

H319: Causes serious eye

irritation[2]
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Precautionary Statements:

e Prevention: Wash skin thoroughly after handling. Do not eat, drink or smoke when using this
product. Wear protective gloves/protective clothing/eye protection/face protection.

e Response: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.
Rinse mouth. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact
lenses, if present and easy to do. Continue rinsing. If eye irritation persists: Get medical
advice/attention.

Experimental Protocols and Synthetic Applications

3-(Diethylamino)-2,2-dimethylpropan-1-ol is a key intermediate in the synthesis of various
pharmaceuticals and agrochemicals, including local anesthetics and herbicides.[4]

Synthesis of 3-(Diethylamino)-2,2-dimethylpropan-1-ol

Two primary methods for the synthesis of this compound are reductive amination and
nucleophilic substitution.

Reductive Amination: This is an efficient method that involves the reaction of an aldehyde or
ketone with an amine in the presence of a reducing agent. For the synthesis of 3-
(Diethylamino)-2,2-dimethylpropan-1-ol, this involves the condensation of 2,2-
dimethylpropanal with diethylamine, followed by reduction.[1]
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Reductive amination synthesis pathway.
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Nucleophilic Substitution: An alternative route involves the reaction of a 3-halo-2,2-
dimethylpropan-1-ol (e.g., chloro- or bromo- derivative) with diethylamine. In this S_N2
reaction, the diethylamine acts as a nucleophile, displacing the halide.[5]

Reactants
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Nucleophilic substitution synthesis pathway.

Application in the Synthesis of Nitracaine
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A significant application of 3-(Diethylamino)-2,2-dimethylpropan-1-ol is in the synthesis of
the local anesthetic Nitracaine (3-(diethylamino)-2,2-dimethylpropyl 4-nitrobenzoate). This is
achieved through the transesterification of methyl 4-nitrobenzoate with 3-(Diethylamino)-2,2-
dimethylpropan-1-ol.[1]
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Synthesis of Nitracaine via transesterification.
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Application in the Synthesis of Histamine H3 Receptor
Antagonists

3-(Diethylamino)-2,2-dimethylpropan-1-ol also serves as a reactant in the preparation of
histamine H3 receptor antagonists.[4] While specific, detailed reaction schemes are proprietary
and vary depending on the target molecule, the general principle involves the incorporation of
the 3-(diethylamino)-2,2-dimethylpropyl moiety into a larger molecular scaffold that has an
affinity for the H3 receptor.
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General pathway for Histamine H3 Receptor Antagonist synthesis.

Conclusion

3-(Diethylamino)-2,2-dimethylpropan-1-ol is a valuable and versatile chemical intermediate
with significant applications in the pharmaceutical and agrochemical industries. A thorough
understanding of its physicochemical properties, safety and handling requirements, and
synthetic utility is crucial for its effective and safe use in research and development. This guide
provides a foundational understanding of these aspects to aid researchers and professionals in
their work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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